Cas no 898790-53-9 (4'-Carboethoxy-3-(3-methylphenyl)propiophenone)

• Product Name: 4'-Carboethoxy-3-(3-methylphenyl)propiophenone
• CAS No: 898790-53-9
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• MDL: MFCD07699572
• CID: 874872
• PubChem ID: 24725673
• Update Time: 2025-06-08

4'-Carboethoxy-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Carboethoxy-3-(3-methylphenyl)propiophenone
• ethyl 4-[3-(3-methylphenyl)propanoyl]benzoate
• MFCD07699572
• DTXSID20644066
• 898790-53-9
• AKOS016021043

• MDL： MFCD07699572
• Inchi： 1S/C19H20O3/c1-3-22-19(21)17-10-8-16(9-11-17)18(20)12-7-15-6-4-5-14(2)13-15/h4-6,8-11,13H,3,7,12H2,1-2H3
• InChI Key： QBRSIHOHQWCIHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 296.14100
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.98720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Carboethoxy-3-(3-methylphenyl)propiophenone

Recent Advances in the Study of 4'-Carboethoxy-3-(3-methylphenyl)propiophenone (CAS: 898790-53-9)

The compound 4'-Carboethoxy-3-(3-methylphenyl)propiophenone (CAS: 898790-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development and therapeutic interventions. The latest research highlights its role as a key intermediate in the synthesis of biologically active compounds, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have focused on the synthetic pathways and optimization strategies for 4'-Carboethoxy-3-(3-methylphenyl)propiophenone. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that significantly reduces production costs while maintaining high purity levels. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compound. These advancements are expected to facilitate large-scale production and further pharmacological evaluations.

In addition to its synthetic utility, 4'-Carboethoxy-3-(3-methylphenyl)propiophenone has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings underscore the compound's potential as a scaffold for developing new anti-inflammatory agents.

Further research has explored the pharmacokinetic properties of 4'-Carboethoxy-3-(3-methylphenyl)propiophenone. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable bioavailability and a relatively long half-life, suggesting its suitability for further drug development. However, challenges such as metabolic stability and potential toxicity in higher doses remain areas of active investigation.

The therapeutic potential of 4'-Carboethoxy-3-(3-methylphenyl)propiophenone extends beyond inflammation. Emerging evidence points to its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. A 2023 study in Neuropharmacology demonstrated that derivatives of this compound could interact with specific receptor subtypes, offering a promising avenue for treating mood disorders and neurodegenerative diseases. These findings are particularly relevant given the growing need for novel CNS therapeutics with improved efficacy and safety profiles.

Despite these promising developments, several gaps in knowledge remain. For example, the exact molecular mechanisms underlying the compound's biological effects are not fully understood. Future research directions may include detailed structure-activity relationship (SAR) studies to identify critical functional groups and optimize pharmacological properties. Additionally, more comprehensive in vivo studies are needed to validate the therapeutic potential and safety of this compound and its derivatives.

In conclusion, 4'-Carboethoxy-3-(3-methylphenyl)propiophenone (CAS: 898790-53-9) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have laid a solid foundation for future investigations. As research continues to unravel its full potential, this compound may emerge as a key player in the development of next-generation therapeutics for a range of medical conditions.